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Compound of Interest

Compound Name: Diphenylpropynone

Cat. No.: B1199339 Get Quote

Essential Safety and Logistical Information for the Responsible Disposal of

Diphenylpropynone

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This document provides a comprehensive guide to the proper disposal procedures for

diphenylpropynone, ensuring the safety of laboratory personnel and compliance with

regulatory standards.

While a specific Safety Data Sheet (SDS) for diphenylpropynone (CAS No. 7338-94-5) is not

readily available in public databases, the following procedures are based on general best

practices for the disposal of solid, non-reactive organic chemical waste and the limited

available safety information. Diphenylpropynone is classified as an irritant, affecting the eyes

and respiratory system.[1]

Always consult your institution's Environmental Health and Safety (EHS) department for

specific guidance and to ensure compliance with local, state, and federal regulations.

Quantitative Data for Chemical Waste Disposal
The following table summarizes key quantitative parameters often referenced in general

laboratory chemical disposal guidelines. These are not specific to diphenylpropynone but

represent common thresholds.
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Parameter Guideline Source

pH Range for Drain Disposal
5.5 - 10.5 (for dilute aqueous

solutions)
[2]

Container Fill Capacity
Do not exceed 90% of the

container's volume
[3]

Satellite Accumulation Area

(SAA) Time Limit

Up to 1 year for partially filled,

properly labeled containers

SAA Full Container Removal
Within 3 days after the

container becomes full

Step-by-Step Disposal Protocol for
Diphenylpropynone
This protocol outlines the essential steps for the safe collection, storage, and disposal of

diphenylpropynone waste.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Eye Protection: Wear chemical safety goggles or glasses.[4]

Hand Protection: Wear appropriate chemical-resistant gloves.

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if there is a risk of generating dust.

Lab Coat: A standard lab coat should be worn to prevent skin contact.

Ventilation: Handle the waste in a well-ventilated area, such as a chemical fume hood,

especially when transferring solids.

2. Waste Identification and Segregation:

Identify: Clearly identify the waste as "Diphenylpropynone."
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Segregate: Do not mix diphenylpropynone waste with other chemical waste streams unless

explicitly permitted by your institution's EHS guidelines. In particular, keep it separate from

acids, bases, and oxidizing agents.

3. Containment:

Container Selection: Use a designated, compatible, and sealable container for the collection

of solid diphenylpropynone waste. The original product container, if in good condition, is

often a suitable choice. The container must be free of contamination on the outside.

Labeling: Affix a hazardous waste label to the container. The label must include:

The words "Hazardous Waste"

The full chemical name: "Diphenylpropynone"

The CAS Number: "7338-94-5"

An indication of the hazards (e.g., "Irritant")

The accumulation start date.

Closure: Keep the waste container securely closed at all times, except when adding waste.

4. Storage in a Satellite Accumulation Area (SAA):

Designated Area: Store the labeled waste container in a designated Satellite Accumulation

Area (SAA). This area should be close to the point of generation and under the control of

laboratory personnel.[3]

Segregation in SAA: Within the SAA, ensure that the diphenylpropynone waste container is

segregated from incompatible materials.

Spill Containment: It is good practice to place waste containers in secondary containment to

prevent spills.

5. Arranging for Final Disposal:
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Contact EHS: Once the waste container is full or has been in the SAA for the maximum

allowed time, contact your institution's Environmental Health and Safety (EHS) department

or a licensed hazardous waste disposal contractor to arrange for pickup.

Documentation: Provide the EHS department or contractor with all necessary information

about the waste, including the chemical name and any known hazards.

Diphenylpropynone Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of

diphenylpropynone.
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Start: Diphenylpropynone Waste Generated

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator if needed)

2. Identify as Diphenylpropynone Waste
& Segregate from Incompatibles

3. Place in a Labeled, Compatible,
and Sealed Waste Container

4. Store in Designated
Satellite Accumulation Area (SAA)

Container Full or
Time Limit Reached?

No

5. Contact EHS for Pickup

Yes

End: Proper Disposal by
Licensed Contractor

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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